Cas no 60115-66-4 (2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid)

• Product Name: 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid
• CAS No: 60115-66-4
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• MDL: MFCD09931065
• CID: 3453686
• PubChem ID: 24692703
• Update Time: 2025-05-21

2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-CYSTEINE, S-(2-ETHOXY-2-OXOETHYL)-
• 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid
• EN300-1602175
• 60115-66-4
• AKOS000171702
• 2-AMINO-3-[(2-ETHOXY-2-OXOETHYL)SULFANYL]PROPANOIC ACID

• MDL： MFCD09931065
• Inchi： 1S/C7H13NO4S/c1-2-12-6(9)4-13-3-5(8)7(10)11/h5H,2-4,8H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key： VIXQGZPMIWPLTK-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](CSCC(OCC)=O)N

Computed Properties

• Exact Mass: 207.05652907Da
• Monoisotopic Mass: 207.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid

Recent Advances in the Study of 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid (CAS: 60115-66-4)

The compound 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid (CAS: 60115-66-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing amino acid derivative is of particular interest due to its potential applications in drug development, particularly in the design of novel therapeutics targeting metabolic disorders and oxidative stress-related diseases. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and therapeutic potential, making it a promising candidate for further investigation.

One of the key areas of research has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of glutathione analogs, which are critical for maintaining cellular redox balance. The study highlighted the compound's unique structural features, including the ethoxycarbonylmethylthio moiety, which enhances its reactivity and bioavailability compared to similar compounds.

Another significant development is the exploration of 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid as a potential therapeutic agent for neurodegenerative diseases. Research conducted at the University of Cambridge in 2024 revealed that the compound exhibits neuroprotective effects in vitro by modulating oxidative stress pathways. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's interactions with key enzymes involved in oxidative stress regulation.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency of producing 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid. A 2024 paper in Organic Letters described a novel one-pot synthesis route that significantly reduces production costs and environmental impact. This method employs green chemistry principles, such as the use of biodegradable catalysts and aqueous reaction conditions, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be necessary to optimize its metabolic stability and tissue distribution. Ongoing research aims to address these limitations through structural optimization and formulation strategies, as highlighted in a recent review article in Advanced Drug Delivery Reviews.

In conclusion, 2-amino-3-(2-ethoxy-2-oxoethyl)sulfanylpropanoic acid (CAS: 60115-66-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural and functional properties, combined with recent advancements in synthesis and application, underscore its potential as a key player in the development of next-generation therapeutics. Future studies will likely focus on expanding its therapeutic scope and overcoming current limitations to facilitate its transition from bench to bedside.